Cas no 22934-70-9 (1,3-Benzodioxol-5-ol,6,7-dimethoxy-)
22934-70-9 structure
Product Name:1,3-Benzodioxol-5-ol,6,7-dimethoxy-
CAS No:22934-70-9
MF:C9H10O5
MW:198.172703266144
CID:281833
PubChem ID:16205022
Update Time:2025-04-19
1,3-Benzodioxol-5-ol,6,7-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxol-5-ol,6,7-dimethoxy-
- Phenol,2,3-dimethoxy-4,5-(methylenedioxy)- (8CI)
- 6,7-dimethoxy-1,3-benzodioxol-5-ol
- 2,3-Dimethoxy-4,5-(methylenedioxy)phenol
- 22934-70-9
- 2,3-Dimethoxy-4,5-methylendioxy-phenol
- Phenol, 2,3-dimethoxy-4,5-(methylenedioxy)-
- AKOS037629072
- 1,3-Benzodioxol-5-ol, 6,7-dimethoxy-
- DTXSID70945616
- NSC821521
- SCHEMBL14283993
- 6,7-DIMETHOXY-2H-1,3-BENZODIOXOL-5-OL
- NSC-821521
-
- Inchi： 1S/C9H10O5/c1-11-7-5(10)3-6-8(9(7)12-2)14-4-13-6/h3,10H,4H2,1-2H3
- InChI Key： XDGDJLGGDYSEJG-UHFFFAOYSA-N
- SMILES： O1COC2C=C(C(=C(C1=2)OC)OC)O
Computed Properties
- Exact Mass: 198.052823
- Monoisotopic Mass: 198.052823
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.2
- XLogP3: 1.3
1,3-Benzodioxol-5-ol,6,7-dimethoxy- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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